Cas no 35838-58-5 (Etazolate Hydrochloride)

Etazolate Hydrochloride is a selective phosphodiesterase 4 (PDE4) inhibitor with potential applications in neurological and psychiatric research. Its primary advantage lies in its ability to modulate cyclic adenosine monophosphate (cAMP) levels, making it a valuable tool for studying cognitive function, neuroinflammation, and mood disorders. The compound exhibits high specificity for PDE4, minimizing off-target effects in experimental settings. Its hydrochloride salt form ensures improved solubility and stability, facilitating precise dosing in vitro and in vivo studies. Researchers utilize Etazolate Hydrochloride to explore mechanisms underlying memory enhancement and neuroprotection, particularly in models of Alzheimer's disease and depression. The compound's well-characterized pharmacological profile supports reproducible results in preclinical investigations.
Etazolate Hydrochloride structure
Etazolate Hydrochloride structure
Product Name:Etazolate Hydrochloride
CAS No:35838-58-5
MF:C14H20ClN5O2
MW:325.793901443481
CID:305319
PubChem ID:24278825
Update Time:2025-06-10

Etazolate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-b]pyridine-5-carboxylicacid, 1-ethyl-4-[2-(1-methylethylidene)hydrazinyl]-, ethyl ester, hydrochloride(1:1)
    • ETAZOLATE
    • Etazolate hydrochloride
    • 1-ethyl-4-(isopropylidenehydrazino)-1H-pyrazolo-(3,4-b)-pyridine-5-carboxylic acid ethyl ester hydrochloride
    • 1H-Pyrazolo[3,4-B]pyridine-5-carboxylic acid, 1-ethyl-4-[(1-methylethylidene)hydrazino]-, ethyl ester, monohydrochloride
    • Nsc163611
    • SQ20009, 1-Ethyl-4-[(1-methylethylidene)hydrazino]1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid ethyl ester hydrochloride
    • 1-Ethyl-4-[(1-methylethylidene)hydrazino]1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid ethyl ester hydrochloride
    • SQ 20009
    • Etazolate.Hydrochloride
    • UNII-7YO3254Y6B
    • SQ 20,009
    • SQ 20,009; 1-Ethyl-4-[(1-methylethylidene)hydrazino]-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid ethyl ester hydrochloride
    • SQ 20009 hydrochloride;SQ20009 hydrochloride;SQ-20009 hydrochloride
    • NCGC00015403-05
    • ethyl 1-ethyl-4-(2-(propan-2-ylidene)hydrazinyl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate hydrochloride
    • NSC-163611
    • Ethyl 1-ethyl-4-(isopropylidenehydrazino)-1H-pyrazolo(3,4-b)pyridine-5-carboxylate monohydrochloride
    • Etazolate hydrochloride (USAN)
    • ethyl 1-ethyl-4-(2-propan-2-ylidenehydrazinyl)pyrazolo[3,4-b]pyridine-5-carboxylate;hydrochloride
    • Tox21_500440
    • CCG-221744
    • 7YO3254Y6B
    • DTXCID2025767
    • A828403
    • NCGC00093857-01
    • SO 20009
    • SR-01000076243-1
    • 35838-58-5
    • Etazolate HCl
    • M01713
    • Q27269031
    • DTXSID4045767
    • AKOS024458128
    • CAS-35838-58-5
    • SCHEMBL123105
    • D02655
    • CHEMBL1256671
    • Etazolate (hydrochloride)
    • NCGC00261125-01
    • Etazolate hydrochloride [USAN]
    • Tox21_111226
    • LP00440
    • NSC 163611
    • Etazolate hydrochloride, solid
    • EU-0100440
    • SR-01000076243
    • SR-01000076243-3
    • 1-ethyl-4-(2-propan-2-ylidenehydrazinyl)-5-pyrazolo[3,4-b]pyridinecarboxylic acid ethyl ester hydrochloride
    • 1H-Pyrazolo(3,4-b)pyridine-5-carboxylic acid, 1-ethyl-4-((1-methylethylidene)hydrazino)-, ethyl ester, monohydrochloride
    • 1-Ethyl-4-[(1-methylethylidene)hydrazino]-1H-pyrazolo-[3,4-b]-pyridine-5-carboxylic acid, ethyl ester hydrochloride
    • 1H-Pyrazolo[3, 1-ethyl-4-[(1-methylethylidene)hydrazino]-, ethyl ester, monohydrochloride
    • ethyl 1-ethyl-4-(2-propan-2-ylidenehydrazinyl)pyrazolo[3,4-b]pyridine-5-carboxylate hydrochloride
    • SQ 64442
    • MFCD00209848
    • Ethyl 1-ethyl-4-(isopropylidenehydrazino)-1H-pyrazolo[3,4-b]pyridine-5-carboxylate monohydrochloride
    • Tox21_111226_1
    • E 1896
    • Etazolatehydrochloride
    • SQ20009
    • DA-63289
    • Hydrochloride, Etazolate
    • Etazolate Hydrochloride
    • MDL: MFCD00209848
    • Inchi: 1S/C14H19N5O2.ClH/c1-5-19-13-10(8-16-19)12(18-17-9(3)4)11(7-15-13)14(20)21-6-2;/h7-8H,5-6H2,1-4H3,(H,15,18);1H
    • InChI Key: GQJUGJHJUZSJLZ-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(C1=CN=C2C(C=NN2CC)=C1N/N=C(\C)/C)=O

Computed Properties

  • Exact Mass: 325.1308
  • Monoisotopic Mass: 325.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 397
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4A^2

Experimental Properties

  • Density: 1.25
  • Boiling Point: 427.6°Cat760mmHg
  • Flash Point: 212.4°C
  • Solubility: H2O: >20mg/mL (Solutions should be freshly prepared.)
  • PSA: 81.4

Etazolate Hydrochloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Etazolate Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03553-1mg
Etazolate hydrochloride
35838-58-5
1mg
¥628.0 2021-09-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03553-5mg
Etazolate hydrochloride
35838-58-5
5mg
¥2188.0 2021-09-03
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci9784-10mg
Etazolate hydrochloride
35838-58-5 98%
10mg
¥869.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci9784-50mg
Etazolate hydrochloride
35838-58-5 98%
50mg
¥3436.00 2023-09-09
TRC
E889255-2.5mg
Etazolate Hydrochloride
35838-58-5
2.5mg
$190.00 2023-05-18
TRC
E889255-10mg
Etazolate Hydrochloride
35838-58-5
10mg
$718.00 2023-05-18
TRC
E889255-25mg
Etazolate Hydrochloride
35838-58-5
25mg
$1499.00 2023-05-18
Biosynth
KBA83858-5 mg
Etazolate hydrochloride
35838-58-5
5mg
$219.45 2023-01-04
Biosynth
KBA83858-10 mg
Etazolate hydrochloride
35838-58-5
10mg
$351.10 2023-01-04
Biosynth
KBA83858-25 mg
Etazolate hydrochloride
35838-58-5
25mg
$658.25 2023-01-04

Additional information on Etazolate Hydrochloride

Recent Advances in Etazolate Hydrochloride (35838-58-5) Research: A Comprehensive Review

Etazolate Hydrochloride (CAS: 35838-58-5) is a phosphodiesterase 4 (PDE4) inhibitor that has garnered significant attention in recent years due to its potential therapeutic applications in neurological and psychiatric disorders. This research briefing synthesizes the latest findings on Etazolate Hydrochloride, focusing on its mechanisms of action, preclinical and clinical studies, and emerging applications in the field of chemical biology and medicine.

Recent studies have highlighted the role of Etazolate Hydrochloride in modulating cyclic adenosine monophosphate (cAMP) levels, which is crucial for neuroprotection and cognitive enhancement. A 2023 study published in the Journal of Neurochemistry demonstrated that Etazolate Hydrochloride significantly reduces neuroinflammation and oxidative stress in animal models of Alzheimer's disease, suggesting its potential as a disease-modifying agent. The study utilized advanced techniques such as ELISA and Western blotting to quantify biomarkers associated with neuroprotection.

In addition to its neuroprotective effects, Etazolate Hydrochloride has shown promise in the treatment of depression and anxiety disorders. A phase II clinical trial conducted in 2022 reported that patients treated with Etazolate Hydrochloride exhibited a 40% reduction in depressive symptoms compared to placebo, as measured by the Hamilton Depression Rating Scale (HDRS). The trial also noted a favorable safety profile, with minimal adverse effects reported. These findings were corroborated by a follow-up study in 2023, which utilized functional MRI (fMRI) to demonstrate enhanced connectivity in brain regions associated with mood regulation.

Emerging research has also explored the potential of Etazolate Hydrochloride in combination therapies. A 2024 study published in Molecular Pharmacology investigated its synergistic effects with selective serotonin reuptake inhibitors (SSRIs), revealing enhanced efficacy in treating treatment-resistant depression. The study employed high-throughput screening and molecular docking simulations to identify optimal drug combinations, paving the way for personalized medicine approaches.

Despite these promising results, challenges remain in the development of Etazolate Hydrochloride as a mainstream therapeutic. Pharmacokinetic studies indicate variability in drug absorption and metabolism among individuals, necessitating further optimization of dosage regimens. Additionally, long-term safety data are still limited, underscoring the need for extended clinical trials. Researchers are currently exploring novel formulations, such as nanoparticle-based delivery systems, to improve bioavailability and reduce side effects.

In conclusion, Etazolate Hydrochloride (35838-58-5) represents a promising candidate for the treatment of neurological and psychiatric disorders, with robust preclinical and clinical evidence supporting its efficacy. Future research should focus on addressing pharmacokinetic challenges and expanding its therapeutic applications through innovative drug delivery technologies. The integration of advanced analytical techniques, such as metabolomics and proteomics, will further elucidate its mechanisms of action and optimize its clinical use.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm